Cas no 673485-57-9 ( )

  structure
  structure
Product name: 
CAS No:673485-57-9
MF:C11H12N2OS
MW:220.290781021118
CID:879211

  Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarboxamide,N-propyl-(9CI)
    • 2-Benzothiazolecarboxamide, N-propyl-
    •  
    • Inchi: 1S/C11H12N2OS/c1-2-7-12-10(14)11-13-8-5-3-4-6-9(8)15-11/h3-6H,2,7H2,1H3,(H,12,14)
    • InChI Key: WHWKPXPWINLLCC-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2N=C1C(NCCC)=O

Computed Properties

  • Exact Mass: 220.067
  • Monoisotopic Mass: 220.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.2A^2

Experimental Properties

  • Density: 1.226±0.06 g/cm3(Predicted)
  • pka: 12.67±0.46(Predicted)

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